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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and detailed operational and disposal procedures for the handling of 4-
Bromophenyl dichlorophosphate. The information is intended for trained professionals in
research and development environments.

Hazard Identification and Safety Data

4-Bromophenyl dichlorophosphate is a chemical that requires careful handling due to its
potential health hazards. It is classified as causing skin irritation, serious eye irritation, and
potential respiratory irritation.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.
Serious Eye Irritation H319 Causes serious eye irritation.
Specific target organ toxicity H335 May cause respiratory

irritation.

Exposure limits such as OSHA PEL, NIOSH REL, and ACGIH TLV are not available for this
specific compound.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to the following procedural steps is mandatory to ensure the safe handling of 4-

Bromophenyl dichlorophosphate.

. Engineering Controls and Preparation:

Ventilation: Always handle this chemical in a well-ventilated area. A chemical fume hood is
required[1].

Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation[1][2].

Emergency Plan: Review emergency procedures for exposure and spills before beginning
any work.

. Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166[1].

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) inspected
for integrity before use[3][4]. Use proper glove removal technique to avoid skin contact[3].

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure[1]. For
tasks with a higher risk of splashing, a chemical-resistant apron should be worn over
protective clothing[5].

Respiratory Protection: If dust or aerosols are likely to be generated, use a NIOSH/MSHA-
approved respirator[2]. Follow OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149[1].

. Handling the Chemical:

Avoid all direct contact with skin, eyes, and clothing.

Do not breathe fumes, dust, or vapors[1].

Keep the container tightly closed when not in use[6].
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e Open and handle the container with care to prevent spills.

e Do not eat, drink, or smoke in the handling area|3].

e Wash hands thoroughly after handling the product and before any breaks[3].

Emergency Protocols

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration or oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with running water for at
least 15 minutes, holding eyelids open. Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

In any case of exposure, consult a physician and provide them with the Safety Data Sheet

(SDS) for the chemical.

Disposal Plan: Step-by-Step Guide

Proper disposal is crucial to prevent environmental contamination and ensure safety.
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1. Waste Collection:

o Collect waste material, including any contaminated absorbents from spills, in a suitable,
labeled, and tightly closed disposal container[7].

¢ Do not mix with other waste streams unless specifically instructed by your institution's
environmental health and safety (EHS) office.

2. Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

» Follow all storage requirements outlined for the parent chemical.
3. Final Disposal:
» Dispose of the contents and the container at an approved waste disposal plant.

o All disposal activities must be conducted by qualified personnel knowledgeable in the
applicable regulations[7].

» Always comply with all federal, state, and local environmental regulations for chemical waste
disposal[7]. Do not let the product enter drains, waterways, or soil.

Workflow for Safe Handling of 4-Bromophenyl
Dichlorophosphate

The following diagram illustrates the logical workflow for safely managing 4-Bromophenyl
dichlorophosphate from receipt to disposal.
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Caption: Logical workflow for the safe handling of 4-Bromophenyl dichlorophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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